Cas no 2411300-27-9 (1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one
• CAS No: 2411300-27-9
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 6437083
• PubChem ID: 154587084
• Update Time: 2025-10-29

1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one
• Z3325092069
• EN300-26577259
• SCHEMBL22173950
• 1-[4-(4-chlorophenoxy)piperidin-1-yl]prop-2-en-1-one
• 2411300-27-9

• Inchi： 1S/C14H16ClNO2/c1-2-14(17)16-9-7-13(8-10-16)18-12-5-3-11(15)4-6-12/h2-6,13H,1,7-10H2
• InChI Key： LJUCACZIIBKRGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one

Introduction to 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one (CAS No. 2411300-27-9)

1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one, chemically designated as CAS No. 2411300-27-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry research. The structure of this molecule incorporates a piperidine ring and a propenone moiety, both of which are known for their role in modulating various biological pathways.

The piperidine ring is a six-membered heterocyclic amine that is frequently found in biologically active compounds. Its unique electronic and steric properties make it an ideal scaffold for designing molecules with specific interactions with biological targets. In contrast, the propenone moiety, also known as an α,β-unsaturated ketone, is known for its ability to engage in diverse chemical reactions, including Michael additions and cycloadditions, which are pivotal in the synthesis of complex organic molecules.

The presence of a 4-chlorophenoxy group in the molecule introduces a region of electronic richness and potential for further functionalization. This group is commonly used in medicinal chemistry due to its ability to enhance lipophilicity and metabolic stability, thereby improving the pharmacokinetic properties of the parent molecule. The combination of these structural elements suggests that 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one could serve as a versatile intermediate in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing piperidine rings often exhibit properties that are conducive to interaction with enzymes and receptors, making them promising candidates for drug discovery. The propenone moiety, in particular, has been identified as a key structural feature that can influence binding affinity and selectivity.

In the context of current research, 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one has been explored for its potential role in modulating inflammatory pathways. In vitro studies have indicated that derivatives of this compound may exhibit anti-inflammatory effects by interacting with specific signaling cascades. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide, which underscore the need for novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of these methodologies not only enhances the scalability of production but also allows for the introduction of structural diversity, facilitating the discovery of new analogs with improved pharmacological profiles.

One notable aspect of 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-documented for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. Additionally, the propenone group can be functionalized to introduce additional pharmacological targets, such as serotonin or dopamine receptors, which are implicated in conditions like depression and anxiety.

The compound's chemical properties also make it an attractive candidate for use in agrochemical applications. Piperidine-based compounds have been widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy. By leveraging the structural features of 1-4-(4-chlorophenoxy)piperidin-1-ylprop-2-en-1-one, researchers aim to develop novel agrochemicals that offer improved environmental safety and enhanced performance.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored biological activities. The integration of machine learning algorithms into drug discovery pipelines has further accelerated this process by enabling high-throughput virtual screening and de novo design. These computational tools allow researchers to identify promising candidates like 1-4-(4-chlorophenoxy)piperidin-1-ylpropenone more rapidly than ever before.

In conclusion, 1-p-(4-chlorophenoxy)-3-methylbuta-dienone (CAS No. 2411300279) represents a fascinating example of how structural complexity can be harnessed to develop molecules with therapeutic potential. Its unique combination of functional groups positions it as a valuable intermediate in pharmaceutical research, with applications spanning multiple disease areas. As ongoing studies continue to elucidate its biological properties and synthetic pathways, this compound is poised to make significant contributions to future advancements in medicine and chemistry.